Cas no 953180-94-4 (1-(azepan-1-yl)-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylethan-1-one)
1-(azepan-1-yl)-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(azepan-1-yl)-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylethan-1-one
- 1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethanone
- VU0627639-1
- 1-(azepan-1-yl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)ethanone
- 953180-94-4
- 1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one
- AKOS024487190
- F5001-1027
-
- Inchi: 1S/C19H24N2O4/c1-23-17-8-7-14(11-19(17)24-2)18-12-15(20-25-18)16(22)13-21-9-5-3-4-6-10-21/h7-8,11-12H,3-6,9-10,13H2,1-2H3
- InChI Key: CIJOMJYJICYVOF-UHFFFAOYSA-N
- SMILES: C(N1CCCCCC1)C(=O)C1C=C(C2=CC=C(OC)C(OC)=C2)ON=1
Computed Properties
- Exact Mass: 344.17360725g/mol
- Monoisotopic Mass: 344.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 64.8Ų
1-(azepan-1-yl)-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5001-1027-2μmol |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1027-5μmol |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1027-10μmol |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1027-1mg |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1027-2mg |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1027-3mg |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1027-4mg |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1027-5mg |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1027-10mg |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 10mg |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1027-15mg |
1-(azepan-1-yl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one |
953180-94-4 | 90%+ | 15mg |
$89.0 | 2023-05-22 |
1-(azepan-1-yl)-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylethan-1-one Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1-(azepan-1-yl)-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylethan-1-one
Comprehensive Overview of 1-(azepan-1-yl)-2-(5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl)ethan-1-one (CAS No. 953180-94-4)
1-(azepan-1-yl)-2-(5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl)ethan-1-one (CAS No. 953180-94-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities. Its molecular structure combines an azepane ring with a dimethoxyphenyl-substituted oxazole, making it a subject of interest for drug discovery and development.
In recent years, the demand for novel heterocyclic compounds like 1-(azepan-1-yl)-2-(5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl)ethan-1-one has surged, driven by the need for innovative therapeutic agents. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and receptor interactions. The presence of the 3,4-dimethoxyphenyl moiety suggests possible applications in neurology and inflammation, as similar structures have been explored for their neuroprotective and anti-inflammatory properties.
The synthesis of CAS No. 953180-94-4 involves multi-step organic reactions, including cyclization and functional group transformations. Its azepane component contributes to enhanced solubility and bioavailability, which are critical factors in drug design. This compound has also been studied for its potential as a kinase inhibitor, a hot topic in oncology research. Kinase inhibitors are pivotal in targeted cancer therapies, and the unique scaffold of this molecule offers a promising avenue for further exploration.
From an industrial perspective, 1-(azepan-1-yl)-2-(5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl)ethan-1-one is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader trend of eco-friendly pharmaceutical manufacturing, a frequently searched topic in scientific and regulatory circles.
Another area of interest is the compound's potential in central nervous system (CNS) drug development. The dimethoxyphenyl group is a common pharmacophore in CNS-active molecules, and its incorporation into this structure has sparked hypotheses about its efficacy in treating neurodegenerative diseases. Preclinical studies are ongoing to evaluate its blood-brain barrier permeability and neuropharmacological effects.
In summary, 1-(azepan-1-yl)-2-(5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl)ethan-1-one (CAS No. 953180-94-4) represents a versatile and promising compound in modern medicinal chemistry. Its multifaceted applications, from kinase inhibition to CNS therapeutics, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in drug development and sustainable chemistry.
953180-94-4 (1-(azepan-1-yl)-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)